Cas no 1823859-54-6 (3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl) propanoic acid)

• Product Name: 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl) propanoic acid
• CAS No: 1823859-54-6
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 5820559
• PubChem ID: 130133564
• Update Time: 2025-05-24

3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl) propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)propanoic acid
• EN300-1878241
• 1823859-54-6
• 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl) propanoic acid

• Inchi： 1S/C9H18N2O4/c1-9(2,3)15-8(14)11-5-6(4-10)7(12)13/h6H,4-5,10H2,1-3H3,(H,11,14)(H,12,13)
• InChI Key： GHWNEGODOSNRLM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CNC(OC(C)(C)C)=O)CN

Computed Properties

• Exact Mass: 218.12665706g/mol
• Monoisotopic Mass: 218.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 382.6±37.0 °C(Predicted)
• pka: 3.35±0.16(Predicted)

Additional information on 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl) propanoic acid

Research Briefing on 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)propanoic acid (CAS: 1823859-54-6)

The compound 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)propanoic acid (CAS: 1823859-54-6) has recently gained attention in the field of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis and drug development. This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

Recent studies have highlighted the importance of this Boc-protected amino acid derivative as a key building block in solid-phase peptide synthesis (SPPS). Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the flexible propanoic acid backbone, make it particularly useful for constructing complex peptide architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in synthesizing constrained peptide analogs with improved metabolic stability.

In terms of synthetic methodology, several research groups have reported optimized protocols for incorporating 1823859-54-6 into peptide chains. A notable advancement comes from a Nature Communications paper (2024) describing a microwave-assisted coupling technique that significantly reduces racemization risks while maintaining high yields (typically >85%). This development addresses one of the main challenges in using this building block for stereospecific syntheses.

From a therapeutic perspective, derivatives of 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)propanoic acid have shown promise in various applications. Recent preclinical studies indicate its potential in developing: 1) novel protease inhibitors targeting viral enzymes, 2) constrained peptidomimetics for GPCR modulation, and 3) bifunctional linkers for antibody-drug conjugates (ADCs). The compound's ability to introduce both rigidity and specific hydrogen bonding patterns makes it particularly valuable for these applications.

Analytical characterization of 1823859-54-6 has also seen significant advancements. A 2024 Analytical Chemistry publication presented a comprehensive NMR and mass spectrometry analysis protocol that enables precise quality control of this compound in pharmaceutical preparations. This is particularly important given the growing use of this building block in GMP-compliant peptide API manufacturing.

Looking forward, researchers anticipate expanded applications of this compound in several emerging areas: 1) macrocyclic peptide therapeutics, where its structural features can help optimize cell permeability, 2) targeted protein degraders (PROTACs), where it may serve as a versatile linker, and 3) peptide-based imaging agents. Ongoing structure-activity relationship studies continue to reveal new opportunities for medicinal chemistry optimization using this scaffold.

In conclusion, 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)propanoic acid (1823859-54-6) represents a valuable tool in modern drug discovery with diverse applications across multiple therapeutic areas. The recent methodological advances in its incorporation into complex molecules, coupled with its demonstrated utility in creating bioactive compounds, position this building block as an important component of the medicinal chemist's toolkit. Future research directions will likely focus on expanding its applications in next-generation peptide therapeutics and exploring its potential in novel drug modalities.